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Compound of Interest

Compound Name: 1-Pentadecene

CAS No.: 27251-68-9

Cat. No.: B7799424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

1-pentadecene, a long-chain alpha-olefin. The following sections detail its nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with generalized

experimental protocols for obtaining such spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. The following tables summarize the ¹H and ¹³C NMR

data for 1-pentadecene.

¹H NMR Spectroscopic Data
Proton NMR spectroscopy provides information about the different types of protons in a

molecule and their immediate chemical environment.
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Chemical Shift (δ) ppm Multiplicity Assignment

~5.8 ddt -CH=CH₂

~4.95 m =CH₂ (trans to alkyl)

~4.9 m =CH₂ (cis to alkyl)

~2.0 q -CH₂-CH=CH₂

~1.2-1.4 m -(CH₂)₁₁-

~0.88 t -CH₃

Note: ddt = doublet of doublets of triplets, m = multiplet, q = quartet, t = triplet. Data is

referenced from multiple sources and may vary slightly based on experimental conditions.

¹³C NMR Spectroscopic Data
Carbon-13 NMR spectroscopy provides information about the different carbon environments

within a molecule.
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Chemical Shift (δ) ppm Assignment

~139.2 -CH=CH₂

~114.1 =CH₂

~33.9 -CH₂-CH=CH₂

~31.9 -(CH₂)n-

~29.7 -(CH₂)n-

~29.6 -(CH₂)n-

~29.4 -(CH₂)n-

~29.3 -(CH₂)n-

~29.0 -(CH₂)n-

~22.7 -CH₂-CH₃

~14.1 -CH₃

Note: Data is referenced from multiple sources and may vary slightly based on experimental

conditions.[1]

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. The IR spectrum of 1-pentadecene exhibits

characteristic peaks for an alkene.
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Wavenumber (cm⁻¹) Vibrational Mode Functional Group

~3077 C-H stretch =C-H (alkene)

~2925 C-H stretch -C-H (alkane)

~2855 C-H stretch -C-H (alkane)

~1641 C=C stretch Alkene

~1465 C-H bend -CH₂-

~991 C-H bend (out-of-plane) -CH=CH₂

~909 C-H bend (out-of-plane) =CH₂

Note: The exact peak positions may vary depending on the sampling method (e.g., neat, ATR,

gas phase).

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions

based on their mass-to-charge ratio. It provides information about the molecular weight and

fragmentation pattern of a compound. The mass spectrum of 1-pentadecene is characterized

by a molecular ion peak and a series of fragment ions corresponding to the loss of alkyl

radicals.
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m/z Relative Intensity (%) Proposed Fragment

210 Moderate [M]⁺ (Molecular Ion)

181 Low [M - C₂H₅]⁺

167 Low [M - C₃H₇]⁺

153 Low [M - C₄H₉]⁺

139 Low [M - C₅H₁₁]⁺

125 Moderate [M - C₆H₁₃]⁺

111 Moderate [M - C₇H₁₅]⁺

97 High [M - C₈H₁₇]⁺

83 High [M - C₉H₁₉]⁺

69 High [M - C₁₀H₂₁]⁺

55 Very High [C₄H₇]⁺

41 Very High [C₃H₅]⁺

Note: The fragmentation pattern is characteristic of a long-chain alkene, with the most

abundant peaks corresponding to stable allylic carbocations.[1]

Experimental Protocols
The following sections describe generalized experimental protocols for obtaining the

spectroscopic data presented above.

NMR Spectroscopy Protocol (¹H and ¹³C)
Sample Preparation:

Accurately weigh approximately 5-10 mg of 1-pentadecene for ¹H NMR or 20-50 mg for

¹³C NMR.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-

d, CDCl₃) in a clean, dry vial.
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Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a

clean 5 mm NMR tube to remove any particulate matter.

Cap the NMR tube securely.

Instrument Setup and Data Acquisition:

Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Tune and match the probe for the desired nucleus (¹H or ¹³C).

Set the appropriate acquisition parameters (e.g., number of scans, pulse width, acquisition

time, relaxation delay).

Acquire the free induction decay (FID).

Data Processing:

Apply a Fourier transform to the FID to obtain the NMR spectrum.

Phase the spectrum to obtain pure absorption peaks.

Calibrate the chemical shift scale using the residual solvent peak or an internal standard

(e.g., tetramethylsilane, TMS).

Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy Protocol (ATR-FTIR)
Sample Preparation:

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry completely.

Background Collection:
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Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted

from the sample spectrum to remove contributions from the instrument and atmosphere.

Sample Analysis:

Place a small drop of 1-pentadecene directly onto the ATR crystal, ensuring it completely

covers the crystal surface.

Lower the press arm to ensure good contact between the sample and the crystal.

Acquire the IR spectrum of the sample over the desired wavenumber range (typically

4000-400 cm⁻¹).

Data Processing:

The instrument software will automatically subtract the background spectrum from the

sample spectrum.

Identify and label the significant absorption peaks.

Mass Spectrometry (MS) Protocol (GC-MS)
Sample Preparation:

Prepare a dilute solution of 1-pentadecene in a volatile organic solvent (e.g., hexane or

dichloromethane). The concentration should be in the range of 1-10 µg/mL.

Instrument Setup:

Set the appropriate GC-MS parameters, including:

Injector: Temperature (e.g., 250 °C), split or splitless mode.

GC Column: Select a suitable column (e.g., a non-polar DB-5ms).

Oven Temperature Program: An initial temperature (e.g., 50 °C) held for a few minutes,

followed by a ramp to a final temperature (e.g., 280 °C).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
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MS Interface: Temperature (e.g., 280 °C).

Ion Source: Electron ionization (EI) at 70 eV.

Mass Analyzer: Scan range (e.g., m/z 35-500).

Data Acquisition:

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

The instrument will separate the components of the sample in the GC column, and the

eluting compounds will be ionized and detected by the mass spectrometer.

Data Analysis:

Identify the peak corresponding to 1-pentadecene in the total ion chromatogram (TIC).

Analyze the mass spectrum associated with this peak to determine the molecular ion and

the fragmentation pattern.

Compare the obtained spectrum with a library of mass spectra for confirmation.

Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of an

organic compound such as 1-pentadecene.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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